Cas no 1493046-77-7 (5-bromo-4-fluoro-2-(4-methylpiperazin-1-yl)aniline)

• Product Name: 5-bromo-4-fluoro-2-(4-methylpiperazin-1-yl)aniline
• CAS No: 1493046-77-7
• MF: C₁₁H₁₅BrFN₃
• MW: 288.159304857254
• MDL: MFCD21686247
• CID: 4602230
• PubChem ID: 66110284
• Update Time: 2025-05-24

5-bromo-4-fluoro-2-(4-methylpiperazin-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-fluoro-2-(4-methylpiperazin-1-yl)aniline
• Benzenamine, 5-bromo-4-fluoro-2-(4-methyl-1-piperazinyl)-

• MDL： MFCD21686247
• Inchi： 1S/C11H15BrFN3/c1-15-2-4-16(5-3-15)11-7-9(13)8(12)6-10(11)14/h6-7H,2-5,14H2,1H3
• InChI Key： SGHQEGFXYIEAHR-UHFFFAOYSA-N
• SMILES： C1(N)=CC(Br)=C(F)C=C1N1CCN(C)CC1

Additional information on 5-bromo-4-fluoro-2-(4-methylpiperazin-1-yl)aniline

5-Bromo-4-Fluoro-2-(4-Methylpiperazin-1-yl)Aniline: A Comprehensive Overview

The compound 5-bromo-4-fluoro-2-(4-methylpiperazin-1-yl)aniline, identified by the CAS number 1493046-77-7, is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bromine atom at position 5, a fluorine atom at position 4, and a piperazine ring substituted with a methyl group at position 2 of the aniline moiety. The combination of these functional groups makes it a versatile compound with potential applications in drug design, material science, and synthetic chemistry.

Recent studies have highlighted the importance of 5-bromo-4-fluoro-2-(4-methylpiperazin-1-yl)aniline in the development of novel therapeutic agents. Researchers have explored its role as a building block in the synthesis of bioactive molecules, particularly in the context of kinase inhibitors and other enzyme-targeting compounds. The bromine and fluorine substituents contribute to the molecule's electronic properties, making it an attractive candidate for modulation in drug design. Additionally, the piperazine ring provides a rigid structure that can enhance bioavailability and stability in biological systems.

The synthesis of 5-bromo-4-fluoro-2-(4-methylpiperazin-1-yl)aniline involves a series of well-established organic reactions, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. These improvements have made the compound more accessible for large-scale applications in both academic and industrial settings.

In terms of applications, 5-bromo-4-fluoro-2-(4-methylpiperazin-1-yl)aniline has shown promise in the field of materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Researchers have also investigated its role as a precursor for advanced materials with tailored optical and electrical properties.

The safety and toxicity profile of 5-bromo-4-fluoro-2-(4-methylpiperazin-1-yli aniline are critical considerations for its use in pharmaceutical and industrial applications. Recent studies have focused on evaluating its potential cytotoxicity and genotoxicity using advanced assays. These studies have provided valuable insights into its safety profile, which is essential for regulatory approval and commercialization.

In conclusion, 5-bromo=fluoro=2-(=methyl=piperazine=1=yl)=aniline, with its unique chemical structure and diverse functional groups, represents a valuable compound with wide-ranging applications across multiple disciplines. Its role as a building block in drug design, material science, and synthetic chemistry continues to evolve with advancements in research methodologies. As new discoveries emerge, this compound is expected to play an increasingly important role in driving innovation across various industries.